Cas no 7130-25-8 (2-(benzenesulfonyl)-5-(trifluoromethyl)aniline)

• Product Name: 2-(benzenesulfonyl)-5-(trifluoromethyl)aniline
• CAS No: 7130-25-8
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• CID: 976266
• PubChem ID: 236552
• Update Time: 2025-04-19

2-(benzenesulfonyl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-5-(trifluoromethyl)aniline
• 2-(phenylsulfonyl)-5-(trifluoromethyl)aniline
• 2-benzenesulfonyl-5-trifluoromethyl-aniline
• 2-Benzolsulfonyl-5-trifluormethyl-anilin
• AC1L5WV6
• AC1Q6UA1
• AG-J-35322
• AR-1C9702
• CTK5D3825
• NSC39133
• SureCN4616939
• 7130-25-8
• 2-benzenesulfonyl-5-trifluoromethyl-phenylamine
• SCHEMBL4616939
• NSC-39133
• DTXSID50284813

• Inchi： 1S/C13H10F3NO2S/c14-13(15,16)9-6-7-12(11(17)8-9)20(18,19)10-4-2-1-3-5-10/h1-8H,17H2
• InChI Key： KREILFDAFYILFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(C(F)(F)F)=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 301.0385
• Monoisotopic Mass: 301.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16